Cas no 31461-63-9 (H-Gly-Lys-Oh-Hydrochloric Acid Salt)

• Product Name: H-Gly-Lys-Oh-Hydrochloric Acid Salt
• CAS No: 31461-63-9
• MF: C₈H₁₉Cl₂N₃O₃
• MW: 276.160760164261
• MDL: MFCD00039065
• CID: 299040
• Update Time: 2025-06-13

H-Gly-Lys-Oh-Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• L-Lysine, glycyl-,hydrochloride (1:1)
• GLYCYL-L-LYSINE DIHYDROCHLORIDE
• Gly-Lys
• GLY-LYS HYDROCHLORIDE
• H-GLY-LYS-OH · HCL
• GLYCYLLYCINEHYDROCHLORIDE
• GLYCYLLYSINE HYDROCHLORIDE
• H-Gly-Lys-OH
• H-GLY-LYS-OH 2HCL
• H-GLY-LYS-OH HCL
• H-Gly-Lys-Oh-Hydrochloric Acid Salt

• MDL： MFCD00039065
• Inchi： 1S/C8H17N3O3.2ClH/c9-4-2-1-3-6(8(13)14)11-7(12)5-10;;/h6H,1-5,9-10H2,(H,11,12)(H,13,14);2*1H/t6-;;/m0../s1
• InChI Key： FSGICWHRIZBISV-ILKKLZGPSA-N
• SMILES： Cl.Cl.OC([C@H](CCCCN)NC(CN)=O)=O

Computed Properties

• Exact Mass: 239.10400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 118.44000
• LogP: 1.23700

H-Gly-Lys-Oh-Hydrochloric Acid Salt Security Information

• WGK Germany：3

Additional information on H-Gly-Lys-Oh-Hydrochloric Acid Salt

Comprehensive Overview of H-Gly-Lys-OH Hydrochloric Acid Salt (CAS No. 31461-63-9): Properties, Applications, and Research Insights

The compound H-Gly-Lys-OH Hydrochloric Acid Salt (CAS No. 31461-63-9) is a dipeptide derivative widely utilized in biochemical and pharmaceutical research. Its molecular structure combines glycine (Gly) and lysine (Lys) residues, stabilized by a hydrochloric acid salt form. This unique configuration enhances its solubility and stability, making it a valuable reagent in peptide synthesis, enzyme studies, and drug development. Researchers frequently search for "H-Gly-Lys-OH HCl salt solubility" or "CAS 31461-63-9 applications," reflecting its relevance in modern scientific workflows.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. H-Gly-Lys-OH Hydrochloric Acid Salt serves as a critical building block in this context, particularly for designing bioactive peptides with antimicrobial or cell-penetrating properties. Its role in drug delivery systems is another hot topic, as scientists explore its potential to enhance the bioavailability of therapeutic compounds. Questions like "How to purify H-Gly-Lys-OH HCl salt?" or "peptide coupling reagents for CAS 31461-63-9" are commonly encountered in academic forums.

The physicochemical properties of CAS No. 31461-63-9 include a white crystalline appearance, high water solubility, and a molecular weight of 279.73 g/mol. These traits are frequently cited in protocols for solid-phase peptide synthesis (SPPS), where the compound’s purity (>98% by HPLC) ensures reproducible results. Notably, its hydrochloride salt form minimizes hygroscopicity, addressing a key concern in peptide storage. Searches for "H-Gly-Lys-OH stability under refrigeration" highlight practical considerations for laboratory handling.

Beyond pharmaceuticals, H-Gly-Lys-OH Hydrochloric Acid Salt finds applications in nutraceuticals and cosmeceuticals. Its lysine moiety contributes to collagen production, aligning with trends in anti-aging skincare. Meanwhile, glycine’s role in metabolic pathways fuels interest in "peptide-based supplements for muscle recovery." This dual functionality positions the compound as a versatile ingredient, bridging gaps between health and biomaterials science.

Quality control of 31461-63-9 involves rigorous analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR). Suppliers often provide certificates of analysis (CoA) detailing residual solvents and chiral purity, addressing queries like "CAS 31461-63-9 supplier specifications." As regulatory standards tighten, compliance with GMP and USP guidelines becomes paramount for manufacturers, further elevating the compound’s market value.

Emerging research explores the environmental impact of peptide production, with green chemistry principles guiding synthetic optimizations. H-Gly-Lys-OH Hydrochloric Acid Salt is no exception, as scientists investigate solvent-free coupling methods or enzymatic synthesis to reduce waste. Such innovations resonate with global sustainability goals, prompting searches for "eco-friendly peptide synthesis CAS 31461-63-9."

In summary, H-Gly-Lys-OH Hydrochloric Acid Salt (CAS No. 31461-63-9) exemplifies the intersection of traditional peptide chemistry and cutting-edge applications. Its adaptability across industries—from therapeutics to cosmetics—ensures its continued prominence in scientific literature and commercial catalogs alike.